2-Bromo-3,3,4,4,4-pentafluorobut-1-ene

• IUPAC Name: 2-bromo-3,3,4,4,4-pentafluorobut-1-ene
• InChI: InChI=1S/C4H2BrF5/c1-2(5)3(6,7)4(8,9)10/h1H2
• InChI Key: AAYAPGNGKQASNS-UHFFFAOYSA-N
• Canonical SMILES: C=C(C(C(F)(F)F)(F)F)Br
• Molecular Formula: C4H2BrF5
• DSSTOX Substance ID: DTXSID60378439
• Molecular Weight: 224.95 g/mol
• CAS RN: 68318-95-6

Description

2-Bromo-3,3,4,4,4-pentafluorobut-1-ene is an organic compound belonging to the family of haloalkenes, which are compounds that contain one or more halogen atoms, such as fluorine, chlorine, bromine, and iodine, attached to a carbon-carbon double bond. It is a colorless liquid that is soluble in organic solvents, such as toluene and acetone, and is used in a variety of chemical syntheses. This compound is also known as 2-bromo-PFB and has the chemical formula C4H3BrF5.

Scientific Research Applications

Organometallic Reagent Synthesis

• A study by Kajimoto, Yamada, and Konno (2021) discusses the creation of a novel organozinc reagent using 2,4-dibromo-3,3,4,4-tetrafluorobut-1-ene, a compound similar to 2-Bromo-3,3,4,4,4-pentafluorobut-1-ene. This reagent is thermally stable and can participate in cross-coupling reactions to produce CF2CF2-containing organic molecules (Kajimoto, Yamada, & Konno, 2021).

Electrophilic Reactivity Studies

• Research by Martin, Molines, and Wakselman (1993) and (1995) explores the electrophilic reactivity of compounds like 1-bromo-3-trifluoromethylbut-2-ene and 1-bromo-4,4,4-trifluoro-3-(trifluoromethyl)but-2-ene, which are structurally related to this compound. They focus on the reactivity of these compounds towards various nucleophiles (Martin, Molines, & Wakselman, 1993); (Martin, Molines, & Wakselman, 1995).

Fluorine Chemistry and NMR Studies

• The paper by Hinton and Jaques (1974) explores the NMR characteristics of related fluorinated compounds, providing insights into the structural and electronic properties of such molecules (Hinton & Jaques, 1974).

19F NMR Studies of Proteins

• Ye et al. (2015) conducted a study evaluating the chemical shift dispersion of various trifluoromethyl probes, including compounds structurally similar to this compound, in 19F NMR studies of proteins. This research aids in understanding the sensitivity of 19F NMR chemical shifts to local environments (Ye et al., 2015).

Polyfluoroalkyl Derivatives

• Barlow, Haszeldine, and Murray (1980) discuss the ene reactions of trifluoronitrosomethane with olefins, including compounds similar to this compound. Their work contributes to understanding the formation of N-trifluoromethylhydroxylamines (Barlow, Haszeldine, & Murray, 1980).

Copolymerization Studies

• Guiot et al. (2005) investigated the copolymerization of vinylidene fluoride with bromofluorinated alkenes, which can be analogs to this compound. This research provides insight into the synthesis and properties of fluorinated polymers (Guiot et al., 2005).